![molecular formula C13H19BrClNO3 B4141535 2-{[4-(allyloxy)-3-bromo-5-methoxybenzyl]amino}ethanol hydrochloride](/img/structure/B4141535.png)
2-{[4-(allyloxy)-3-bromo-5-methoxybenzyl]amino}ethanol hydrochloride
Overview
Description
2-{[4-(allyloxy)-3-bromo-5-methoxybenzyl]amino}ethanol hydrochloride, also known as ABME, is a synthetic compound used in scientific research. ABME is a derivative of the natural compound aplysinopsin, which is found in marine sponges. ABME has gained attention for its potential use in the treatment of neurological disorders.
Mechanism of Action
The exact mechanism of action of 2-{[4-(allyloxy)-3-bromo-5-methoxybenzyl]amino}ethanol hydrochloride is not fully understood, but it is believed to involve the modulation of neurotransmitter systems, including the cholinergic and dopaminergic systems. This compound may also have antioxidant and anti-inflammatory effects in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects in the brain, which may contribute to its neuroprotective properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[4-(allyloxy)-3-bromo-5-methoxybenzyl]amino}ethanol hydrochloride in lab experiments is its ability to cross the blood-brain barrier, making it a potentially effective treatment for neurological disorders. However, one limitation is that this compound is a synthetic compound and may have unknown side effects or interactions with other drugs.
Future Directions
Future research on 2-{[4-(allyloxy)-3-bromo-5-methoxybenzyl]amino}ethanol hydrochloride could include further studies on its mechanism of action, as well as its potential use in the treatment of other neurological disorders. Additionally, studies could investigate the safety and efficacy of this compound in human clinical trials.
Scientific Research Applications
2-{[4-(allyloxy)-3-bromo-5-methoxybenzyl]amino}ethanol hydrochloride has been studied for its potential use in the treatment of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. This compound has been shown to have neuroprotective effects, including the ability to reduce oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-[(3-bromo-5-methoxy-4-prop-2-enoxyphenyl)methylamino]ethanol;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO3.ClH/c1-3-6-18-13-11(14)7-10(8-12(13)17-2)9-15-4-5-16;/h3,7-8,15-16H,1,4-6,9H2,2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULVBMGOGIYHEAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)CNCCO)Br)OCC=C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19BrClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.